Cas no 1219905-93-7 (N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 1219905-93-7
• MF: C₁₈H₁₇N₃O₄S
• MW: 371.410282850266
• CID: 6153986
• PubChem ID: 49677514
• Update Time: 2025-11-01

N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• N-[2-(2-hydroxyethyl)-5-thiophen-2-ylpyrazol-3-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• N-(1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• VU0527878-1
• F5883-0755
• 1219905-93-7
• N-[1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• AKOS024527245

• Inchi： 1S/C18H17N3O4S/c22-8-7-21-17(10-12(20-21)16-6-3-9-26-16)19-18(23)15-11-24-13-4-1-2-5-14(13)25-15/h1-6,9-10,15,22H,7-8,11H2,(H,19,23)
• InChI Key： RJDHEVKYRXGZNK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(NC(C2COC3C=CC=CC=3O2)=O)N(CCO)N=1

Computed Properties

• Exact Mass: 371.09397721g/mol
• Monoisotopic Mass: 371.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Introduction to N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1219905-93-7)

N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1219905-93-7, belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and development.

The molecular structure of this compound features a benzodioxine core linked to a pyrazole ring, both of which are known for their involvement in various pharmacological interactions. The presence of a thiophene moiety further enhances its potential for biological activity, as thiophenes are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets in diverse ways.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The specific arrangement of rings and functional groups in N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide makes it a candidate for further exploration in this context. Researchers have been particularly interested in its potential as an inhibitor or modulator of various enzymatic pathways and signaling cascades that are relevant to human health and disease.

One of the most compelling aspects of this compound is its structural versatility. The combination of a hydroxyethyl group, a pyrazole ring, and a thiophene substituent creates a molecule with multiple sites for interaction with biological targets. This versatility has led to its investigation as a lead compound in several drug discovery programs aimed at identifying new treatments for conditions such as inflammation, neurodegenerative diseases, and cancer.

In the realm of medicinal chemistry, the synthesis and optimization of such complex molecules are critical steps toward developing effective therapeutic agents. The synthetic pathways employed to produce N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide must be carefully designed to ensure high yield and purity while maintaining the integrity of the functional groups that contribute to its biological activity. Recent studies have demonstrated innovative synthetic strategies that enhance the efficiency of producing these intricate molecules, paving the way for more rapid development of novel drugs.

The biological evaluation of N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has revealed several intriguing properties. Preclinical studies have suggested that this compound may exhibit anti-inflammatory effects, potentially by modulating key inflammatory pathways such as NFκB and MAPK. Additionally, its ability to interact with specific enzymes has led researchers to explore its potential as an antioxidant or neuroprotective agent.

The role of computational chemistry and bioinformatics in drug discovery has also been instrumental in understanding the potential interactions of this compound. Molecular docking studies have been conducted to predict how N-1-(2-hydroxyethyl)-3-(thiophen-2-yll)-1H-pyrazol -5 - yl - 2 , 3 - dihydro - 1 , 4 - benzodioxine - 2 - carboxamide might bind to various protein targets. These studies have provided valuable insights into its mechanism of action and have guided further optimization efforts.

As research continues to uncover new therapeutic targets and mechanisms, compounds like N - 1 - ( 2 - hydroxyethyl ) - 3 - ( thiophen - 2 - yl ) - 1 H - pyrazol - 5 - yl - 2 , 3 - dihydro - 1 , 4 - benzodioxine - 2 - carboxamide are expected to play a crucial role in the development of next-generation pharmaceuticals. The unique combination of structural features and biological potential makes it an exciting candidate for further investigation in both academic and industrial settings.

The future directions for research on this compound include exploring its efficacy in vivo through animal models and evaluating its safety profile for potential clinical translation. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating laboratory findings into tangible therapeutic benefits for patients worldwide.